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Compound of Interest

Compound Name: 3,4-Benzocoumarin

Cat. No.: B1222585 Get Quote

For Immediate Release: A detailed guide for researchers, scientists, and drug development

professionals on the determination of the molecular weight of 3,4-Benzocoumarin, a

significant coumarin derivative. This document outlines the precise calculation based on its

molecular formula and the standard atomic weights of its constituent elements.

Introduction to 3,4-Benzocoumarin
3,4-Benzocoumarin, systematically known as 6H-Benzo[c]chromen-6-one, is a polycyclic

aromatic compound belonging to the benzocoumarin class.[1][2] Its structure, featuring a

benzene ring fused to a coumarin framework, is of considerable interest in medicinal chemistry

and materials science. An accurate understanding of its molecular weight is fundamental for

quantitative analysis, stoichiometric calculations in chemical reactions, and in the formulation of

experimental protocols.

Determination of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The molecular formula for 3,4-Benzocoumarin has been identified as C₁₃H₈O₂.[1][2][3] The

calculation of its molecular weight is based on the standard atomic weights of carbon,

hydrogen, and oxygen.

Atomic Composition and Calculation
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The molecular weight is calculated by multiplying the number of atoms of each element by its

atomic weight and summing the results. The standard atomic weights used for this calculation

are:

Carbon (C): approximately 12.011 g/mol [4][5][6]

Hydrogen (H): approximately 1.008 g/mol [7][8][9][10][11]

Oxygen (O): approximately 15.999 g/mol [12][13][14][15][16]

The precise molecular weight of 3,4-Benzocoumarin is 196.21 g/mol .[1][2]

Data Presentation: Summary of Molecular Weight
Calculation
The following table provides a detailed breakdown of the molecular weight calculation for 3,4-
Benzocoumarin.

Element Symbol Quantity
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 13 12.011 156.143

Hydrogen H 8 1.008 8.064

Oxygen O 2 15.999 31.998

Total 196.205

Note: The total molecular weight is often rounded to two decimal places for practical

applications.

Visualization of the Calculation Logic
The following diagram illustrates the logical workflow for calculating the molecular weight of a

chemical compound from its molecular formula and the atomic weights of its elements.
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(C: 12.011, H: 1.008, O: 15.999)

Summation
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Molecular Weight
(196.205 g/mol)
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Diagram illustrating the calculation of molecular weight.

Conclusion
This technical guide provides a comprehensive overview of the calculation of the molecular

weight of 3,4-Benzocoumarin. The established molecular weight of 196.21 g/mol is a critical

parameter for researchers and professionals in the fields of chemistry and drug development,

ensuring accuracy in experimental design and data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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